Cas no 1797283-49-8 (3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one)

• Product Name: 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• CAS No: 1797283-49-8
• MF: C₁₉H₂₁N₇OS
• MW: 395.481341123581
• CID: 6537706
• Update Time: 2025-05-26

3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one
• 1-Propanone, 3-(phenylthio)-1-[4-[6-(1H-1,2,4-triazol-1-yl)-3-pyridazinyl]-1-piperazinyl]-

• Inchi： 1S/C19H21N7OS/c27-19(8-13-28-16-4-2-1-3-5-16)25-11-9-24(10-12-25)17-6-7-18(23-22-17)26-15-20-14-21-26/h1-7,14-15H,8-13H2
• InChI Key： FNTPTUCVFPOCOC-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NN=C(N3C=NC=N3)C=C2)CC1)(=O)CCSC1=CC=CC=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one

Comprehensive Analysis of 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one (CAS No. 1797283-49-8)

The compound 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one (CAS No. 1797283-49-8) is a highly specialized chemical entity with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a phenylsulfanyl group and a 1,2,4-triazole-substituted pyridazine core, makes it a subject of interest for drug discovery and development. Researchers are increasingly exploring its applications in targeting specific enzymes or receptors due to its modular design.

In recent years, the demand for novel heterocyclic compounds like 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one has surged, driven by advancements in medicinal chemistry and computational drug design. This compound's piperazine linker and triazole moiety are particularly noteworthy, as these functional groups are frequently employed in the development of kinase inhibitors and GPCR modulators. Such attributes align with current trends in personalized medicine and targeted therapies.

One of the most searched questions in AI-driven drug discovery platforms revolves around the structure-activity relationship (SAR) of complex molecules like this. The pyridazine-triazole hybrid in CAS 1797283-49-8 offers a versatile scaffold for optimizing pharmacokinetic properties, a topic heavily discussed in bioisostere replacement studies. Additionally, its sulfur-containing phenyl group may contribute to enhanced metabolic stability, a key consideration in modern lead optimization strategies.

From a synthetic chemistry perspective, the preparation of 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one involves multi-step protocols that highlight contemporary cross-coupling reactions and heterocyclic ring formation techniques. These methods are frequently queried in academic search engines, reflecting the compound's relevance to cutting-edge organic synthesis methodologies. Its CAS registry number (1797283-49-8) serves as a critical identifier for researchers tracking patent literature or regulatory submissions.

The growing interest in fragment-based drug design has further amplified attention toward building blocks like this compound. Its dual pharmacophore nature—combining a hydrogen bond acceptor-rich triazole with a lipophilic phenylsulfanyl tail—makes it a valuable template for molecular docking simulations. Such features are increasingly searched in conjunction with AI-powered virtual screening workflows, underscoring its intersection with digital chemistry innovations.

In analytical chemistry circles, 1797283-49-8 is often discussed regarding HPLC method development and mass spectrometry characterization, particularly for quality control in high-throughput screening libraries. The compound's UV-active pyridazine ring and distinct fragmentation pattern in LC-MS analyses make it a practical case study for analytical method optimization—a frequent topic in chromatography forums.

Beyond pharmaceutical applications, the 3-phenylsulfanyl-1-[4-[6-(1,2,4-triazol-1-yl)pyridazin-3-yl]piperazin-1-yl]propan-1-one structure has sparked interest in materials science, particularly for designing metal-organic frameworks (MOFs) with tailored coordination sites. The triazole nitrogen atoms and piperazine flexibility offer intriguing possibilities for constructing functional materials, aligning with searches for supramolecular chemistry building blocks.

As regulatory agencies emphasize green chemistry principles, synthetic routes to this compound are being reevaluated for atom economy and catalytic efficiency. These aspects frequently appear in sustainability-focused literature searches, demonstrating how traditional medicinal chemistry intersects with environmental considerations. The phenylsulfanyl moiety's potential for biodegradation pathway studies further enhances its relevance in this context.

In conclusion, CAS 1797283-49-8 represents a compelling case study in modern chemical research, bridging drug discovery, analytical methodology, and materials design. Its structural complexity and multifunctional nature continue to generate diverse research questions, making it a persistent subject in both academic publications and industrial R&D databases.